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Compound of Interest

Compound Name: DCZ5418

Cat. No.: B12374005 Get Quote

Introduction
DCZ5418 is a potent and selective inhibitor of Thyroid Hormone Receptor Interacting Protein

13 (TRIP13), a key regulator of the spindle assembly checkpoint (SAC).[1][2] It has

demonstrated anti-multiple myeloma activity both in vitro and in vivo.[1][3] These application

notes provide detailed protocols for the solubilization of DCZ5418 in DMSO and its application

in cell culture experiments for researchers in oncology, cell biology, and drug development.

Data Presentation
The following table summarizes the key quantitative data for DCZ5418.
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Parameter Value Reference

Molecular Weight 362.42 g/mol [3]

Formula C₂₂H₂₂N₂O₃ [3]

CAS Number 2883709-99-5 [3]

Appearance White to off-white solid [3]

Solubility in DMSO 100 mg/mL (275.92 mM) [3]

Storage of Powder
-20°C for 3 years; 4°C for 2

years
[3]

Storage of Stock Solution
-80°C for 6 months; -20°C for 1

month
[3]

Mechanism of Action: TRIP13 Inhibition
DCZ5418 functions as an inhibitor of TRIP13, an AAA-ATPase that plays a crucial role in the

spindle assembly checkpoint by regulating the conformational state of the mitotic checkpoint

complex protein Mad2.[2] By inhibiting TRIP13, DCZ5418 disrupts the proper functioning of the

spindle assembly checkpoint, which can lead to mitotic catastrophe and cell death in cancer

cells that are highly dependent on this checkpoint for survival.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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